Cas no 2096329-56-3 (2-(Cyclopentyloxy)-5-methylpyridine-3-boronic acid)

• Product Name: 2-(Cyclopentyloxy)-5-methylpyridine-3-boronic acid
• CAS No: 2096329-56-3
• MF: C₁₁H₁₆BNO₃
• MW: 221.060643196106
• MDL: MFCD18434417
• CID: 4637765
• Update Time: 2025-10-29

2-(Cyclopentyloxy)-5-methylpyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(CYCLOPENTYLOXY)-5-METHYLPYRIDINE-3-BORONIC ACID
• AT15420
• Y2165
• (2-cyclopentyloxy-5-methylpyridin-3-yl)boronic acid
• (2-(Cyclopentyloxy)-5-methylpyridin-3-yl)boronic acid
• 2-(Cyclopentyloxy)-5-methylpyridine-3-boronic acid

• MDL： MFCD18434417
• Inchi： 1S/C11H16BNO3/c1-8-6-10(12(14)15)11(13-7-8)16-9-4-2-3-5-9/h6-7,9,14-15H,2-5H2,1H3
• InChI Key： JSINBJHTMBZURN-UHFFFAOYSA-N
• SMILES： O(C1C(B(O)O)=CC(C)=CN=1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Cyclopentyloxy)-5-methylpyridine-3-boronic acid

Recent Advances in the Application of 2-(Cyclopentyloxy)-5-methylpyridine-3-boronic acid (CAS: 2096329-56-3) in Chemical Biology and Pharmaceutical Research

2-(Cyclopentyloxy)-5-methylpyridine-3-boronic acid (CAS: 2096329-56-3) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and boron-containing therapeutics. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds with potential pharmaceutical applications. This compound's unique boronic acid functionality and cyclopentyloxy substitution pattern confer enhanced stability and reactivity, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of selective JAK3 inhibitors, where it served as a key intermediate in the construction of a pyridine-based core structure. The research team reported improved pharmacokinetic properties and target specificity in the resulting compounds, attributed to the strategic incorporation of the boronic acid moiety. Computational modeling further supported the hypothesis that the 2-(cyclopentyloxy)-5-methyl substitution pattern enhances binding affinity to the ATP-binding site of JAK3.

In the field of boron neutron capture therapy (BNCT), derivatives of 2-(Cyclopentyloxy)-5-methylpyridine-3-boronic acid have shown promise as boron delivery agents. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of tumor-targeting conjugates that leverage the compound's boronic acid group for both therapeutic and diagnostic purposes. These conjugates demonstrated selective accumulation in cancer cells and favorable biodistribution profiles in animal models.

The compound's application extends to proteolysis-targeting chimeras (PROTACs), where its boronic acid functionality facilitates the recruitment of E3 ubiquitin ligases. A breakthrough study in Nature Chemical Biology (2023) detailed the design of heterobifunctional degraders incorporating 2-(Cyclopentyloxy)-5-methylpyridine-3-boronic acid, which successfully induced degradation of previously "undruggable" targets. The researchers noted that the cyclopentyloxy group contributed to improved cell permeability and metabolic stability of the PROTAC molecules.

Recent synthetic methodology developments have expanded the utility of this boronic acid derivative. A 2024 publication in Organic Letters described a novel continuous flow protocol for its preparation, achieving higher yields (85-90%) and purity (>99%) compared to traditional batch methods. This advancement addresses previous challenges in large-scale production and has facilitated its broader adoption in drug discovery programs.

Ongoing clinical trials (as of Q2 2024) are investigating several drug candidates derived from 2-(Cyclopentyloxy)-5-methylpyridine-3-boronic acid, including a Phase II candidate for autoimmune disorders and a Phase I/II compound for solid tumors. Preliminary results suggest favorable safety profiles and early signs of efficacy, though comprehensive data analysis is still pending. These developments underscore the compound's growing importance in translational research.

Future research directions include exploration of the compound's potential in covalent inhibitor design and as a component of bioorthogonal probes for live-cell imaging. Several pharmaceutical companies have included derivatives of 2-(Cyclopentyloxy)-5-methylpyridine-3-boronic acid in their preclinical pipelines, indicating sustained industry interest in this versatile chemical building block.